Cas no 1426314-65-9 (N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide)

• Product Name: N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide
• CAS No: 1426314-65-9
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5950972
• PubChem ID: 71802857
• Update Time: 2025-07-14

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide
• N-[2-[4-(2-methoxyphenoxy)but-2-ynylamino]-2-oxoethyl]benzamide
• 1426314-65-9
• VU0547630-1
• F6412-1238
• N-(2-((4-(2-methoxyphenoxy)but-2-yn-1-yl)amino)-2-oxoethyl)benzamide
• N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]-2-(PHENYLFORMAMIDO)ACETAMIDE
• AKOS024554579

• Inchi： 1S/C20H20N2O4/c1-25-17-11-5-6-12-18(17)26-14-8-7-13-21-19(23)15-22-20(24)16-9-3-2-4-10-16/h2-6,9-12H,13-15H2,1H3,(H,21,23)(H,22,24)
• InChI Key： KHURIOZKWQKRFW-UHFFFAOYSA-N
• SMILES： C(NCC(NCC#CCOC1=CC=CC=C1OC)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide

Introduction to N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide (CAS No. 1426314-65-9)

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide, a compound with the chemical identifier CAS No. 1426314-65-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural features, including a butynyl moiety and a phenylformamido group, contribute to its distinctive chemical properties and reactivity, making it a promising candidate for further exploration.

The synthesis of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 2-methoxyphenoxy substituent introduces a hydrophilic region to the molecule, which can enhance its solubility and bioavailability. This feature is particularly crucial in drug development, where pharmacokinetic properties often determine the efficacy of a therapeutic agent.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The structural motif of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide aligns well with this trend, as it incorporates several pharmacophores that are known to interact with biological targets. For instance, the butynyl group can participate in π-stacking interactions with aromatic residues in proteins, while the phenylformamido moiety may engage in hydrogen bonding with nucleophilic sites.

In the context of drug discovery, the development of novel molecular entities is often driven by the need to overcome existing limitations of current therapies. N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide has been investigated for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The exact mechanisms through which it exerts its effects are still under investigation, but initial findings are promising.

The compound's structural complexity also presents opportunities for derivatization, allowing chemists to explore analogues with enhanced properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the pharmacological profile of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide to better suit particular therapeutic applications. This flexibility underscores the importance of such versatile building blocks in the arsenal of medicinal chemists.

The synthesis and characterization of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-2-(phenylformamido)acetamide have been facilitated by advancements in synthetic methodologies and analytical techniques. Modern spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have enabled researchers to elucidate the structure of this compound with high precision. Additionally, computational studies have been employed to predict its biological activity and interactions with potential targets.

The integration of computational chemistry into drug discovery has revolutionized the way new molecules are designed and evaluated. By leveraging computational tools, researchers can rapidly screen large libraries of compounds for their potential therapeutic value before proceeding to experimental validation. N-4-(2-methoxyphenoxy)but-2-ylyl)-phenylformamidoacetamide, with its complex structure, benefits from such approaches, allowing for more efficient exploration of its pharmacological properties.

In conclusion, N-4-(2-methoxyphenoxy)_-^buto_yln^-1ylyl^->)-phenyloreamido.acetamide, CAS No. 1426314-65--9, represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive target for future research aimed at discovering novel therapeutic agents.